Cas no 1269293-17-5 (1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole)

1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a 2-nitrophenyl group at the 1-position and a thiophen-2-yl moiety at the 5-position. This structure combines electron-withdrawing (nitro) and electron-donating (thiophene) groups, making it a versatile intermediate in organic synthesis and medicinal chemistry. Its unique electronic properties facilitate applications in the development of pharmaceuticals, agrochemicals, and functional materials. The compound's stability and reactivity under various conditions make it suitable for further functionalization, including cross-coupling reactions. Its well-defined molecular architecture also supports research in optoelectronics and coordination chemistry.
1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole structure
1269293-17-5 structure
Product Name:1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole
CAS No:1269293-17-5
MF:C13H9N3O2S
MW:271.294461011887
CID:1089306
PubChem ID:56956097
Update Time:2025-10-23

1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole
    • 1-(2-nitrophenyl)-5-thiophen-2-ylpyrazole
    • AKOS022172567
    • 1269293-17-5
    • DTXSID60719020
    • Inchi： 1S/C13H9N3O2S/c17-16(18)11-5-2-1-4-10(11)15-12(7-8-14-15)13-6-3-9-19-13/h1-9H
    • InChI Key： NCRGXUDFYSKLRA-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C1=CC=NN1C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 271.04154771g/mol
  • Monoisotopic Mass: 271.04154771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 91.9Ų

1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A049003852-1g
1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole
 1269293-17-5 95%
1g
 405.01 USD 2021-06-01
Chemenu
CM188296-1g
1-(2-nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole
 1269293-17-5 95%
1g
 $464 2021-08-05
Chemenu
CM188296-1g
1-(2-nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole
 1269293-17-5 95%
1g
 $450 2024-08-02
Ambeed
A207899-1g
1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole
 1269293-17-5 95+%
1g
 $405.0 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1770517-1g
1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole
 1269293-17-5 98%
1g
 ￥4252.00 2024-08-09

1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole Related Literature

Related Categories

1269293-17-5 (1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole) Related Products

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk